Cas no 1006487-14-4 (1-(2,2-difluoroethyl)-3-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(2,2-difluoroethyl)-3-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1006487-14-4
• MF: C₇H₈F₂N₂O
• MW: 174.148028373718
• MDL: MFCD08696563
• CID: 3060363
• PubChem ID: 19622851
• Update Time: 2025-11-02

1-(2,2-difluoroethyl)-3-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-Difluoro-ethyl)-3-methyl-1H-pyrazole-4-carbaldehyde
• 1-(2,2-difluoroethyl)-3-methyl-1H-pyrazole-4-carbaldehyde
• Z1198181437
• CS-0235302
• 996-855-0
• MFCD08696563
• SCHEMBL25109188
• 1006487-14-4
• GQB48714
• AKOS000313874
• EN300-155215
• 1-(2,2-difluoroethyl)-3-methyl-pyrazole-4-carbaldehyde
• SB74036
• STK351301
• 1-(2,2-difluoroethyl)-3-methylpyrazole-4-carbaldehyde

• MDL： MFCD08696563
• Inchi： 1S/C7H8F2N2O/c1-5-6(4-12)2-11(10-5)3-7(8)9/h2,4,7H,3H2,1H3
• InChI Key： RRPHHACJFVLJAU-UHFFFAOYSA-N
• SMILES： FC(CN1C=C(C=O)C(C)=N1)F

Computed Properties

• Exact Mass: 174.06046921Da
• Monoisotopic Mass: 174.06046921Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-(2,2-difluoroethyl)-3-methyl-1H-pyrazole-4-carbaldehyde

Comprehensive Guide to 1-(2,2-Difluoroethyl)-3-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 1006487-14-4)

1-(2,2-Difluoroethyl)-3-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 1006487-14-4) is a highly specialized fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoroethyl and carbaldehyde functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular formula is C₇H₈F₂N₂O, and it exhibits a molecular weight of 174.15 g/mol. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and crop protection.

The 1-(2,2-difluoroethyl)-3-methyl-1H-pyrazole-4-carbaldehyde structure features a pyrazole ring substituted with a methyl group at the 3-position and a difluoroethyl moiety at the 1-position. The 4-carbaldehyde group enhances its reactivity, making it a versatile building block for further chemical modifications. This compound is particularly valuable in the development of small-molecule inhibitors and ligands targeting various biological pathways. Its fluorine atoms contribute to improved metabolic stability and bioavailability, which are key considerations in modern drug design.

In recent years, the demand for fluorinated pyrazole derivatives like 1-(2,2-difluoroethyl)-3-methyl-1H-pyrazole-4-carbaldehyde has surged, driven by the growing focus on precision medicine and sustainable agriculture. The compound's ability to act as a scaffold for designing novel therapeutics has made it a subject of numerous patent applications and research publications. For instance, it has been explored in the context of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. Additionally, its agrochemical potential lies in its role as a precursor for pesticides and herbicides with enhanced efficacy and environmental safety.

The synthesis of 1-(2,2-difluoroethyl)-3-methyl-1H-pyrazole-4-carbaldehyde typically involves multi-step organic reactions, including Vilsmeier-Haack formylation and nucleophilic substitution. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to ensure high purity and structural integrity. Given its sensitivity to moisture and light, proper storage conditions—such as refrigeration in amber glass vials—are recommended to maintain stability.

From a commercial perspective, CAS No. 1006487-14-4 is available through specialized chemical suppliers catering to the pharmaceutical and agrochemical sectors. Pricing and availability may vary based on purity grades (e.g., >95% or >98%) and batch sizes. Researchers often seek this compound for high-throughput screening and structure-activity relationship (SAR) studies, underscoring its importance in early-stage drug development.

Looking ahead, the versatility of 1-(2,2-difluoroethyl)-3-methyl-1H-pyrazole-4-carbaldehyde positions it as a key player in the evolution of targeted therapies and green chemistry. Innovations in catalytic fluorination and flow chemistry are expected to streamline its production, reducing costs and environmental impact. As the scientific community continues to explore its applications, this compound is poised to remain at the forefront of medicinal chemistry and agrochemical innovation.